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Executive Summary

(2)-10-pentadecenoic acid (cis-10-pentadecenoic acid; C15:1n-5) is a bioactive odd-chain fatty
acid found in trace amounts in mammalian tissues, specific microbial metabolites, and dietary
sources (e.g., Sperata aor, certain fungi).[1][2] While odd-chain fatty acids (OCFAs) were
historically dismissed as inert biomarkers of dairy intake, recent lipidomic profiling has stratified
them into distinct signaling agents.[1]

The critical distinction of (Z)-10-pentadecenoic acid lies in its immunomodulatory potential.
Unlike C15:0, which acts as a dual PPAR

agonist to stabilize mitochondrial function, C15:1n-5 has been identified as a specific inhibitor
of IDO1 activity.[1] By impeding the conversion of tryptophan to kynurenine, this lipid acts as a
checkpoint regulator, potentially reversing immunosuppressive tumor microenvironments (TME)
and mitigating neurotoxic kynurenine accumulation.[1]

Biochemistry & Origin

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12659419#bc-rfq
https://www.biotech-asia.org/vol16no3/investigation-of-fatty-acid-content-in-the-edible-portion-of-long-whiskered-catfish-sperata-aor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9518659/
https://www.biotech-asia.org/vol16no3/investigation-of-fatty-acid-content-in-the-edible-portion-of-long-whiskered-catfish-sperata-aor/
https://www.biotech-asia.org/vol16no3/investigation-of-fatty-acid-content-in-the-edible-portion-of-long-whiskered-catfish-sperata-aor/
https://www.biotech-asia.org/vol16no3/investigation-of-fatty-acid-content-in-the-edible-portion-of-long-whiskered-catfish-sperata-aor/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Structural Identity[1]

e |[UPAC Name: (2)-pentadec-10-enoic acid[3]
e Lipid Number: C15:1n-5
e Molecular Formula:
[41[5]
o Key Feature: The double bond is located at the

position (10 carbons from the carboxyl end) or the

-5 position (5 carbons from the methyl end). This structural geometry distinguishes it from the
more common

desaturation products of mammalian SCD1.

Biosynthetic Pathways

While mammalian de novo lipogenesis primarily yields even-chain fatty acids, C15:1n-5
accumulates via two primary vectors:[1]

o Dietary Absorption & Microbial Metabolism:

o Significant concentrations are found in specific aquatic species (e.g., Sperata aor) and
fungal metabolites (Yarrowia lipolytica engineered pathways).[1]

o Gut microbiota generate OCFAs from dietary fiber (propionate pathway), which can be
further desaturated or elongated.[1]

e Peroxisomal
-Oxidation (Putative):
o The

-5 position suggests C15:1n-5 may be a chain-shortened metabolite of longer

-5 MUFASs, such as (2)-12-heptadecenoic acid (C17:1n-5).
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o Unlike

desaturase (SCD1) products, the
unsaturation implies an origin either from specific microbial desaturases or partial

-oxidation of longer chain dietary fatty acids.

Core Signaling Mechanism: IDO1 Inhibition[6][7][8]

The primary signaling node for (Z)-10-pentadecenoic acid is the Indoleamine 2,3-dioxygenase
1 (IDO1) enzyme. IDO1 is the rate-limiting enzyme in the catabolism of the essential amino
acid Tryptophan (Trp) into Kynurenine (Kyn).[6][7][8]

The Mechanism of Action

In inflammatory states (e.g., IFN-

stimulation), IDO1 is upregulated.[1] This depletes local Tryptophan and increases Kynurenine.

o Tryptophan Depletion: Activates the GCN2 stress response kinase, inhibiting T-effector cell
proliferation.[1]

o Kynurenine Accumulation: Binds to the Aryl Hydrocarbon Receptor (AhR), driving the
differentiation of naive T cells into immunosuppressive regulatory T cells (Tregs).

(2)-10-pentadecenoic acid acts as a negative regulator of this pathway. Experimental data
indicates that treatment with C15:1n-5 significantly inhibits IFN-

-induced Kynurenine production in human monocytic cells (THP-1).

Pathway Visualization

The following diagram illustrates the intervention of C15:1n-5 in the IDO1-Kynurenine axis.
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Figure 1: Mechanism of Immunomodulation.[1] (Z)-10-pentadecenoic acid inhibits IDO1 activity,
preventing Tryptophan depletion and Kynurenine-mediated immune suppression.[1]

Experimental Methodologies

To validate the signaling effects of (Z)-10-pentadecenoic acid, researchers must employ
rigorous analytical and cellular protocols.[1] The following workflows ensure reproducibility and

specificity.

Analytical Detection (GC-MS)

Separating C15:1 isomers (e.g., cis-10 vs. cis-9) requires high-polarity capillary columns.

Parameter Specification Rationale
100m Biscyanopropyl Essential for separating
Column Polysiloxane (e.g., CP-Sil 88 or geometric and positional
SP-2560) isomers of MUFAs.

. ] Optimal linear velocity for
Carrier Gas Helium (20 cm/sec) )
resolution.

140°C (5 min)

Slow ramp maximizes

Temp Program 4°C/min ] )
separation of C15 isomers.
240°C
Authentic standard required for
Standard Methyl (Z2)-10-pentadecenoate

retention time locking.
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Cellular IDO1 Inhibition Assay

This protocol validates the functional impact of C15:1n-5 on the kynurenine pathway.
Reagents:
e THP-1 Human Monocytes.

e Recombinant Human IFN-

e (Z2)-10-Pentadecenoic Acid (Ethanol solution).[5]
e L-Tryptophan (supplemented media).

Workflow Visualization:
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Step 1: Cell Seeding
THP-1 Monocytes (1x1076 cells/mL)

'

Step 2: Pre-treatment
Add (2)-10-Pentadecenoic Acid (10-50 uM)
Incubate 1 hr

'

Step 3: Induction
Add IFN-y (100 ng/mL)
Incubate 24-48 hrs

:

Step 4: Supernatant Collection
Centrifuge 1000xg, 5 min

'

Step 5: Kynurenine Quantification
HPLC-UV (360 nm) or Ehrlich's Reagent

Click to download full resolution via product page
Figure 2: Workflow for validating IDO1 inhibition in vitro. Critical control: Vehicle (Ethanol) only.
Data Interpretation:
» Positive Control: IFN-

treated cells (High Kynurenine).

» Negative Control: Unstimulated cells (Low Kynurenine).
e Experimental: IFN-

+ C15:1n-5. Success Criteria: A statistically significant, dose-dependent reduction in
Kynurenine concentration compared to the Positive Control.
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Therapeutic Implications

The identification of (Z)-10-pentadecenoic acid as an IDO1 inhibitor opens specific therapeutic
avenues, distinct from the metabolic applications of C15:0.[1]

Cancer Immunotherapy

IDO1 is a classic immune checkpoint.[1] Tumors overexpress IDO1 to create a "cold" immune
environment.

o Potential: C15:1n-5 could serve as an adjuvant nutrient or lead structure for small-molecule
inhibitors to restore T-cell surveillance.

e Advantage: As a fatty acid, it may have superior membrane permeability compared to
synthetic small molecules, potentially accessing intracellular IDO1 pools more effectively.[1]

Neuroprotection

The "Kynurenine Theory of Depression” and neurodegeneration posits that excess Kynurenine
(and its metabolite Quinolinic Acid) is neurotoxic.

o Potential: Dietary supplementation or pharmacological delivery of C15:1n-5 could limit
neuroinflammation by dampening the IDO1 pathway in microglia.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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